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Compound of Interest

TETRA-O-CRESOL
ORTHOSILICATE

Cat. No.: B091441

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of tetra-o-
cresol orthosilicate as a high-performance hydraulic fluid. Due to its aryloxy-substituted
silicate structure, this compound is anticipated to exhibit exceptional thermal and hydrolytic
stability, making it a candidate for applications in demanding environments.[1]

This document outlines the key physical and chemical properties of tetra-o-cresol
orthosilicate, presents standardized experimental protocols for its evaluation as a hydraulic
fluid, and provides a framework for data analysis and interpretation.

Physicochemical Properties and Performance
Characteristics

Tetra-o-cresol orthosilicate is a member of the tetra(aryloxy)silane family, characterized by
four ortho-cresol groups attached to a central silicon atom via oxygen bridges.[1] This structure
is expected to confer high thermal stability, a wide liquid range, and improved hydrolytic stability
compared to alkyl-based silicates.[1]

The following tables summarize the key performance indicators for a hydraulic fluid and provide
a template for presenting experimental data obtained for tetra-o-cresol orthosilicate. For
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comparative purposes, typical values for a standard mineral oil-based hydraulic fluid (ISO VG
46) are included.

Table 1: Physical Properties

Tetra-o-Cresol
Orthosilicate

Typical ISO VG 46

Property . . . ASTM Test Method
(Expected/Experim  Mineral Oil
ental)
o Clear, light-colored ]
Appearance Clear, amber liquid o Visual
liquid
Density @ 15°C ( )
Data to be determined  ~870 ASTM D1298
kg/m 3)
Kinematic Viscosity @ ASTM D445[2][31[4][5
Y Data to be determined 46 SRR
40°C (cSt) [6]
Kinematic Viscosity @ ASTM D445[2][3][4][5
Y Data to be determined 6.8 L2311
100°C (cSt) [6]
o , ASTM D2270[7][8][9]
Viscosity Index Data to be determined  >95
[10][11]
. _ ASTM D97[12][13][14]
Pour Point (°C) Data to be determined  <-20
[15][16]
Flash Point, Cleveland ] ASTM D92[17][18][19]
Data to be determined  >210
Open Cup (°C) [20][21]
Autoignition )
Data to be determined  >300 ASTM E659
Temperature (°C)
Table 2: Chemical and Performance Properties
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Tetra-o-Cresol
Orthosilicate

Typical ISO VG 46

Property . ) . ASTM Test Method
(Expected/Experim  Mineral Oil
ental)
Acid Number (mg ) ASTM D664[22][23]
Data to be determined  <0.5
KOH/g) [24][25]
_ ASTM D6304[26][27]
Water Content (ppm) Data to be determined <100

[28][29][30]

Foaming

Tendency/Stability
(ml)

Data to be determined

Seq I: 20/0, Seq Il:
50/0, Seq llI: 20/0

ASTM D892[1][31][32]
[33][34]

Hydrolytic Stability

Data to be determined

ASTM D2619[35][36]
[37][38][39]

Stable

Water Separability
(Demulsibility)

Data to be determined

ASTM D1401[40][41]

40-40-0 (30 min)
[42][43][44]

Bulk Modulus (GPa)

Data to be determined

(Requires specialized

equipment)

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on

established ASTM standards and should be adapted as necessary for the specific properties of

tetra-o-cresol orthosilicate.

Viscosity Measurement

Objective: To determine the kinematic viscosity of tetra-o-cresol orthosilicate at 40°C and

100°C and calculate the Viscosity Index.

Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and
Opaque Liquids.[2][3][4][5][6]

Procedure:
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o Select a calibrated glass capillary viscometer appropriate for the expected viscosity range.
» Charge the viscometer with the tetra-o-cresol orthosilicate sample.

o Place the viscometer in a constant temperature bath maintained at 40°C + 0.02°C.

» Allow the sample to reach thermal equilibrium (at least 30 minutes).

e Measure the time it takes for the fluid to flow between two marked points on the viscometer.
* Repeat the measurement to ensure reproducibility.

o Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration
constant.

o Repeat steps 3-7 with the bath temperature maintained at 100°C £ 0.02°C.

o Calculate the Viscosity Index using the kinematic viscosity values at 40°C and 100°C
according to ASTM D2270.[7][8][9][10][11]

Thermal Stability Evaluation

Objective: To determine the flash point and fire point of tetra-o-cresol orthosilicate.

Method: ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup
Tester.[17][18][19][20][21]

Procedure:

« Fill the Cleveland open cup with the tetra-o-cresol orthosilicate sample to the filling mark.
e Heat the sample at a specified, constant rate.

o Atregular temperature intervals, pass a small test flame across the surface of the liquid.

o The flash point is the lowest temperature at which the vapors above the liquid ignite
momentarily.

o Continue heating the sample after the flash point is determined.
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e The fire point is the temperature at which the vapors ignite and sustain burning for at least 5
seconds.

Hydrolytic Stability Assessment

Objective: To evaluate the resistance of tetra-o-cresol orthosilicate to hydrolysis in the
presence of water.

Method: ASTM D2619 - Standard Test Method for Hydrolytic Stability of Hydraulic Fluids
(Beverage Bottle Method).[35][36][37][38][39]

Procedure:

Place 75 g of tetra-o-cresol orthosilicate, 25 g of distilled water, and a polished copper
strip into a pressure-type beverage bottle.

» Seal the bottle and place it in an oven at 93°C for 48 hours, rotating it end-over-end.
» After cooling, separate the fluid and water layers.

o Measure the weight change of the copper strip.

e Determine the acid number of the fluid layer according to ASTM D664.[22][23][24][25]
» Determine the acidity of the water layer.

e Observe and record the appearance of the copper strip.

Material Compatibility Testing

Objective: To assess the compatibility of tetra-o-cresol orthosilicate with common elastomers
and metals used in hydraulic systems.

Method: Based on principles from ASTM D471 (Effect of Liquids on Rubber) and general
immersion testing for metals.

Procedure for Elastomers:

» Prepare standard test specimens of selected elastomers (e.g., Nitrile, Viton, EPDM).
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e Measure the initial mass, volume, and hardness of the specimens.
e Immerse the specimens in tetra-o-cresol orthosilicate in a sealed container.

e Heat the container to a specified temperature (e.g., 100°C) for a set duration (e.g., 168
hours).

o After exposure, remove the specimens, clean them, and re-measure their mass, volume, and
hardness.

o Calculate the percentage change in each property to determine compatibility.
Procedure for Metals:

e Prepare test coupons of various metals (e.g., steel, copper, aluminum).

e Clean and weigh the coupons.

e Immerse the coupons in tetra-o-cresol orthosilicate at an elevated temperature for a
specified duration.

o After exposure, remove, clean, and re-weigh the coupons.
o Observe for any signs of corrosion or discoloration.

Visualizations
Logical Workflow for Hydraulic Fluid Evaluation

Caption: Logical workflow for the comprehensive evaluation of a candidate hydraulic fluid.

Hydrolysis of Tetra-o-Cresol Orthosilicate

Caption: Postulated hydrolysis pathway of tetra-o-cresol orthosilicate in the presence of
water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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